Cas no 1223946-27-7 (N-(2-chlorophenyl)-2-[2-(morpholin-4-yl)-7-oxo-6H,7H-[1,3]thiazolo[4,5-d]pyrimidin-6-yl]acetamide)

• Product Name: N-(2-chlorophenyl)-2-[2-(morpholin-4-yl)-7-oxo-6H,7H-[1,3]thiazolo[4,5-d]pyrimidin-6-yl]acetamide
• CAS No: 1223946-27-7
• MF: C₁₇H₁₆ClN₅O₃S
• MW: 405.858640670776
• CID: 5393460
• PubChem ID: 50784940
• Update Time: 2025-05-20

N-(2-chlorophenyl)-2-[2-(morpholin-4-yl)-7-oxo-6H,7H-[1,3]thiazolo[4,5-d]pyrimidin-6-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• F3411-6707
• 1223946-27-7
• N-(2-chlorophenyl)-2-(2-morpholin-4-yl-7-oxo-[1,3]thiazolo[4,5-d]pyrimidin-6-yl)acetamide
• N-(2-chlorophenyl)-2-(2-morpholino-7-oxothiazolo[4,5-d]pyrimidin-6(7H)-yl)acetamide
• AKOS004977320
• N-(2-chlorophenyl)-2-[2-(morpholin-4-yl)-7-oxo-6H,7H-[1,3]thiazolo[4,5-d]pyrimidin-6-yl]acetamide

• Inchi： 1S/C17H16ClN5O3S/c18-11-3-1-2-4-12(11)20-13(24)9-23-10-19-15-14(16(23)25)27-17(21-15)22-5-7-26-8-6-22/h1-4,10H,5-9H2,(H,20,24)
• InChI Key： UBYKUWREMCVRRL-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1NC(CN1C=NC2=C(C1=O)SC(=N2)N1CCOCC1)=O

Computed Properties

• Exact Mass: 405.0662383g/mol
• Monoisotopic Mass: 405.0662383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 115Ų

Additional information on N-(2-chlorophenyl)-2-[2-(morpholin-4-yl)-7-oxo-6H,7H-[1,3]thiazolo[4,5-d]pyrimidin-6-yl]acetamide

N-(2-chlorophenyl)-2-[2-(morpholin-4-yl)-7-oxo-6H,7H-[1,3]thiazolo[4,5-d]pyrimidin-6-yl]acetamide (CAS No. 1223946-27-7): A Comprehensive Overview

N-(2-chlorophenyl)-2-[2-(morpholin-4-yl)-7-oxo-6H,7H-[1,3]thiazolo[4,5-d]pyrimidin-6-yl]acetamide (CAS No. 1223946-27-7) is a potent and selective inhibitor of the Janus kinase (JAK) family, particularly JAK1 and JAK3. This compound has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications in treating various inflammatory and autoimmune diseases. The compound's unique structure and mechanism of action make it a promising candidate for further clinical development.

The chemical structure of N-(2-chlorophenyl)-2-[2-(morpholin-4-yl)-7-oxo-6H,7H-[1,3]thiazolo[4,5-d]pyrimidin-6-yl]acetamide is characterized by a thiazolo[4,5-d]pyrimidine core linked to a morpholine moiety and a chlorophenyl group. This structural arrangement confers high selectivity and potency against the JAK family of kinases. The thiazolo[4,5-d]pyrimidine scaffold is known for its ability to interact with the ATP-binding site of kinases, thereby inhibiting their catalytic activity. The morpholine substituent enhances the compound's solubility and bioavailability, while the chlorophenyl group contributes to its overall binding affinity and selectivity.

Recent studies have demonstrated the efficacy of N-(2-chlorophenyl)-2-[2-(morpholin-4-yl)-7-oxo-6H,7H-[1,3]thiazolo[4,5-d]pyrimidin-6-yl]acetamide in preclinical models of rheumatoid arthritis (RA), psoriasis, and inflammatory bowel disease (IBD). In a study published in the Journal of Medicinal Chemistry, researchers reported that this compound significantly reduced inflammation and joint damage in a murine model of RA. The compound was also effective in suppressing cytokine production and T-cell activation, key processes involved in the pathogenesis of autoimmune diseases.

The pharmacokinetic properties of N-(2-chlorophenyl)-2-[2-(morpholin-4-yl)-7-oxo-6H,7H-[1,3]thiazolo[4,5-d]pyrimidin-6-yl]acetamide have been extensively studied. It exhibits favorable oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. Additionally, the compound has shown minimal off-target effects and low toxicity in preclinical studies, further supporting its potential as a safe and effective therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(2-chlorophenyl)-2-[2-(morpholin-4-yl)-7-oxo-6H,7H-[1,3]thiazolo[4,5-d]pyrimidin-6-yl]acetamide in patients with RA and other inflammatory conditions. Early results from Phase I trials have been promising, with the compound demonstrating good tolerability and significant reductions in disease activity markers. These findings have paved the way for larger Phase II and III trials to further assess its therapeutic potential.

In addition to its role as a JAK inhibitor, N-(2-chlorophenyl)-2-[2-(morpholin-4-yl)-7-oxo-6H,7H-[1,3]thiazolo[4,5-d]pyrimidin-6-yl]acetamide has also shown promise in other therapeutic areas. For instance, it has been investigated for its potential as an antiviral agent against certain RNA viruses. Studies have indicated that this compound can inhibit viral replication by targeting host cell signaling pathways involved in viral entry and replication.

The development of N-(2-chlorophenyl)-2-[2-(morpholin-4-yl)-7-o xo - 6 H , 7 H - [ 1 , 3 ] t h i a z o l o [ 4 , 5 - d ] p y r i m i d i n - 6 - y l ] acetamide highlights the importance of structure-based drug design in modern medicinal chemistry. By leveraging computational tools and advanced screening techniques, researchers have been able to optimize this compound's pharmacological properties while minimizing potential side effects. This approach has led to the identification of several analogs with improved potency and selectivity.

In conclusion, N-(2-chlorophenyl)-2-[2-(morpholin-4-y l ) - 7 - ox o - 6 H , 7 H - [ 1 , 3 ] t h i a z o l o [ 4 , 5 - d ] p y r i m i d i n - 6 - y l ] acetamide (CAS No. 1223946-27-7) represents a significant advancement in the field of JAK inhibition. Its unique chemical structure and favorable pharmacological profile make it an attractive candidate for further clinical development. As research continues to uncover new applications for this compound, it is poised to play a crucial role in the treatment of various inflammatory and autoimmune diseases.